![molecular formula C9H11ClO2 B072105 2-[(4-Chlorobenzyl)oxy]-1-ethanol CAS No. 1200-15-3](/img/structure/B72105.png)
2-[(4-Chlorobenzyl)oxy]-1-ethanol
Cat. No. B072105
Key on ui cas rn:
1200-15-3
M. Wt: 186.63 g/mol
InChI Key: QWKQPDIBDYVUIZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08853404B2
Procedure details
Ethylene glycol (0.084 mL, 1.5 mmol) was added to NaH (38 mg, 1.52 mmol, 95% in oil) in THF (3 mL). 1-(Bromomethyl)-4-chlorobenzene (310 mg, 1.5 mmol) was added to the reaction, and the residual 1-(bromomethyl)-4-chlorobenzene was transferred to the reaction tube with additional THF (1 mL). (Bu)4NI (55 mg, 0.15 mmol) was then added, and the reaction was heated at 60° C. for 18 h and then rt for 4 h. H2O (2 mL) and EtOAc (2 mL) were added, and the layers were separated via pipette. The aqueous layer was extracted with EtOAc (1×1 mL), and the combined organic layers were concentrated. The crude product was purified on a SPE cartridge (5 g silica) eluting with the following 10 mL fractions: 30% EtOAc/hexanes (fractions 1,2), 50% EtOAc/hexanes (fraction 3), and 75% EtOAc/hexanes (fraction 4) to give the title compound (129 mg, 46%). The product was characterized by 1H NMR (400 MHz) in CDCl3.
Identifiers
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REACTION_CXSMILES
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[CH2:1]([OH:4])[CH2:2][OH:3].[H-].[Na+].Br[CH2:8][C:9]1[CH:14]=[CH:13][C:12]([Cl:15])=[CH:11][CH:10]=1.O>C1COCC1.[N+](CCCC)(CCCC)(CCCC)CCCC.[I-].CCOC(C)=O>[Cl:15][C:12]1[CH:13]=[CH:14][C:9]([CH2:8][O:3][CH2:2][CH2:1][OH:4])=[CH:10][CH:11]=1 |f:1.2,6.7|
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Inputs
Step One
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Name
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|
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Quantity
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0.084 mL
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Type
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reactant
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|
Smiles
|
C(CO)O
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Name
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|
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Quantity
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38 mg
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Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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|
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Quantity
|
3 mL
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Type
|
solvent
|
|
Smiles
|
C1CCOC1
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Step Two
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Name
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|
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Quantity
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310 mg
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|
Type
|
reactant
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|
Smiles
|
BrCC1=CC=C(C=C1)Cl
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Step Three
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
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BrCC1=CC=C(C=C1)Cl
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Step Four
Step Five
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Name
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|
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Quantity
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55 mg
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|
Type
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catalyst
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Smiles
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[N+](CCCC)(CCCC)(CCCC)CCCC.[I-]
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Step Six
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Name
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|
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Quantity
|
1 mL
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Type
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solvent
|
|
Smiles
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C1CCOC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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the layers were separated via pipette
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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The aqueous layer was extracted with EtOAc (1×1 mL)
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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the combined organic layers were concentrated
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CUSTOM
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Type
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CUSTOM
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|
Details
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The crude product was purified on a SPE cartridge (5 g silica)
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WASH
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Type
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WASH
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|
Details
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eluting with the following 10 mL fractions
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Outcomes
Product
Details
Reaction Time |
4 h |
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Name
|
|
|
Type
|
product
|
|
Smiles
|
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 75% |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC1=CC=C(C=C1)COCCO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 129 mg | |
| YIELD: PERCENTYIELD | 46% | |
| YIELD: CALCULATEDPERCENTYIELD | 46.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
